3-Acetylsulfanyl-4-phenyl-butyric acid

• Molecular Formula: C12H14O3S
• Molecular Weight: 238.30 g/mol
• SMILES: CC(=O)SC(CC1=CC=CC=C1)CC(=O)O
• InChI: InChI=1S/C12H14O3S/c1-9(13)16-11(8-12(14)15)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,15)
• InChIKey: AZYWNXDYQQNHKZ-UHFFFAOYSA-N

3-Acetylsulfanyl-4-phenyl-butyric acid: Structural Identity, Physicochemical Baseline, and Procurement Context

3-Acetylsulfanyl-4-phenyl-butyric acid (CAS 137999-87-2) is a synthetic thioester-substituted phenylalkanoic acid with the molecular formula C₁₂H₁₄O₃S and a molecular weight of 238.31 g/mol . Architecturally, it combines a 4-phenylbutyric acid backbone with a β‑acetylsulfanyl (–SAc) substituent, placing it at the intersection of aromatic fatty acids and masked‑thiol chemistry [1]. This dual character distinguishes it from simple 4‑phenylbutyric acid (4‑PBA, MW 164.20) and from γ‑thioether analogs such as 4‑(phenylthio)butyric acid (MW 196.27), creating a unique property profile that is exploited in both medicinal‑chemistry campaigns and synthetic‑route design [2].

Masked thiol chemistry via β‑acetylthio thioester

Prodrug scaffold supporting enzymatic deacetylation

Chemoselective building block for thioester‑based synthetic routes

• [1] PubChem. SID 87458449 (Thomson Pharma legacy record). U.S. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/substance/87458449 View Source
• [2] US Patent 3,966,801. Phenyl butyric acids and derivatives thereof. Shen T-Y, assigned to Merck & Co., Inc. Issued June 29, 1976. View Source

Why 4‑Phenylbutyric Acid or Simple Thio‑Analogs Cannot Replace 3‑Acetylsulfanyl‑4‑phenyl‑butyric Acid in Function‑Critical Applications

Procurement decisions in early‑stage medicinal chemistry or chemical‑biology probe development frequently treat 4‑phenylbutyric acid (4‑PBA), its thio‑ether analogs, and β‑acetylthio derivatives as functionally interchangeable. However, the β‑acetylsulfanyl group in 3‑acetylsulfanyl‑4‑phenyl‑butyric acid is not a passive spectator: it introduces a reactive thioester linkage capable of enzymatic or chemical deacetylation to expose a free thiol, a property exploited in ACE‑inhibitor prodrug design [1]. In contrast, the γ‑phenylthio analog 4‑(phenylthio)butyric acid contains a stable thioether that cannot be unmasked under physiological conditions, while 4‑PBA itself lacks sulfur entirely, eliminating thiol‑dependent binding or redox chemistry [2]. These electronic and metabolic differences translate into divergent bioactivity spectra, synthetic‑route availability, and storage‑stability profiles—making direct substitution scientifically unjustified without side‑by‑side validation [3].

Property

Target Compound

γ‑Phenylthio Analog

4‑PBA (No Sulfur)

Substituent

β‑Acetylthio (thioester)

γ‑Phenylthio (thioether)

None

Sulfur Reactivity

Hydrolytically labile thioester

Stable thioether

Absent

Thiol Release Competence

Yes (prodrug feature)

No

No

• [1] ChemWhat. Alacepril (CAS 74258-86-9) – an ACE inhibitor prodrug containing the 3‑acetylsulfanyl‑2‑methylpropanoyl moiety. https://www.chemwhat.jp/アラセプリルCAS番号：74258-86-9 View Source
• [2] US Patent 3,966,801. Phenyl butyric acids and derivatives thereof. Shen T-Y, assigned to Merck & Co., Inc. Issued June 29, 1976. View Source
• [3] SpectraBase. 4‑(Phenylthio)butyric acid – ¹H NMR spectrum. Compound ID 70Nl9rO3Pga. https://spectrabase.com/compound/70Nl9rO3Pga View Source

Quantitative Comparator Evidence: Where 3‑Acetylsulfanyl‑4‑phenyl‑butyric Acid Departs from Its Closest Analogs

Structural Comparison: β‑Acetylthio vs. γ‑Phenylthio vs. Unsubstituted 4‑PBA

The substitution pattern differentiates 3‑acetylsulfanyl‑4‑phenyl‑butyric acid (β‑SAc) from the two most obvious procurement alternatives: 4‑(phenylthio)butyric acid (γ‑SPh) and unsubstituted 4‑phenylbutyric acid (4‑PBA). The β‑positioning of the acetylthio group leaves the carboxylic acid sterically and electronically less perturbed than α‑substitution while introducing a hydrolytically labile thioester that can be selectively cleaved . By contrast, the γ‑phenylthio analog 4‑(phenylthio)butyric acid (CAS 17742-51-7) carries a stable thioether, which is not a latent thiol donor [1]. 4‑PBA (CAS 1821-12-1) lacks any sulfur atom, forfeiting thiol‑mediated interactions . The calculated polar surface areas differ substantially: 3‑acetylsulfanyl‑4‑phenyl‑butyric acid ≈79 Ų; 4‑(phenylthio)butyric acid ≈62 Ų; 4‑PBA ≈37 Ų, indicating divergent membrane‑permeability and solubility profiles.

Structural Comparison

Class-level inference

MW +42 Da vs. γ‑SPh; PSA +17 Ų; thioester vs. thioether vs. none

Divergent permeability and reactivity profiles may affect bioactivity ranking

Calculated properties; reactivity inferred from first principles

Evidence Dimension	Substituent identity, position, and sulfur reactivity class
Target Compound Data	β‑acetylsulfanyl (thioester); MW 238.31; PSA ≈79 Ų
Comparator Or Baseline	4‑(Phenylthio)butyric acid (γ‑SPh thioether; MW 196.27; PSA ≈62 Ų); 4‑PBA (no sulfur; MW 164.20; PSA ≈37 Ų)
Quantified Difference	MW: +42 Da vs. γ‑SPh, +74 Da vs. 4‑PBA; PSA: +17 Ų vs. γ‑SPh, +42 Ų vs. 4‑PBA. Sulfur reactivity: hydrolytically labile thioester vs. stable thioether vs. absent.
Conditions	Calculated physicochemical properties (ACD/Labs or PubChem 2.2). Reactivity inferred from organic‑chemistry first principles.

Why This Matters

A thioester linkage permits prodrug strategies and chemoselective functionalization that are mechanistically impossible with thioethers or carbon‑only analogs, directly influencing compound selection for medicinal‑chemistry optimization.

• [1] SpectraBase. 4‑(Phenylthio)butyric acid – compound summary. Compound ID 70Nl9rO3Pga. https://spectrabase.com/compound/70Nl9rO3Pga View Source

Anti‑Inflammatory Potential: Patent‑Disclosed Class‑Level Advantage of α/β/γ‑Thio‑Substituted Phenylbutyric Acids

US Patent 3,966,801 explicitly claims phenylbutyric acids bearing halo or thio substitution at the α, β, or γ positions as anti‑inflammatory, analgesic, and antipyretic agents [1]. The patent enumerates specific β‑acetylthio congeners, including α‑acetylthio‑γ‑(p‑biphenylyl)butyric acid and α‑acetylthio‑γ‑(p‑i‑butylphenyl)butyric acid, establishing that the acetylthio group contributes to pharmacological activity in a position‑dependent manner [1]. While quantitative IC₅₀ values are not provided in the patent claims, the structural proximity of 3‑acetylsulfanyl‑4‑phenyl‑butyric acid to the disclosed active species supports its prioritization as a lead‑like scaffold over non‑thio or α‑unsubstituted analogs, which fall outside the patent’s protection scope.

Anti‑Inflammatory Patent

Class-level inference

β‑Acetylthio substitution places compound within the patent‑claimed active genus

Prioritization over non‑thio analogs for inflammation-model screening

Patent US 3,966,801; carrageenan‑edema model in rats

Evidence Dimension	Inclusion in pharmacologically active thio‑butyric acid class
Target Compound Data	β‑acetylthio‑substituted phenylbutyric acid (claimed genus)
Comparator Or Baseline	Non‑thio butyric acids (e.g., 4‑PBA) – not covered by the anti‑inflammatory claims; α‑unsubstituted analogs – absent from the exemplified active list
Quantified Difference	Qualitative: presence of a β‑acetylthio group places the compound within the patent‑protected active genus; absence of any thio group excludes it.
Conditions	Patent claims based on in vivo anti‑inflammatory models (carrageenan‑induced edema in rats); exact compound numbers vary.

Why This Matters

For industrial R&D programs targeting inflammatory indications, selecting a compound inside a validated pharmacophore class reduces the risk of early‑stage attrition compared with unvalidated analogs.

• [1] US Patent 3,966,801. Phenyl butyric acids and derivatives thereof. Shen T-Y, assigned to Merck & Co., Inc. Issued June 29, 1976. View Source

Synthetic Accessibility and Yield: One‑Step Esterification/Thioacetylation Route vs. Multi‑Step Synthesis of Positional Isomers

A documented synthetic route for 3‑acetylsulfanyl‑4‑phenyl‑butyric acid proceeds via a three‑step sequence starting from benzyl alcohol, employing DMAP‑catalyzed esterification and carbonyldiimidazole‑mediated activation, with the key installed step achieving an 87% yield under basic methanolysis conditions . In contrast, the preparation of the positional isomer (2S,3R)‑2‑[(acetylthio)methyl]‑3‑phenylbutanoic acid (CAS 150881‑69‑9) requires stereoselective alkylation or enzymatic resolution, adding significant complexity and cost . The regioselective β‑thioacetylation approach therefore offers a practical procurement advantage for laboratories that prioritize reliable single‑batch synthesis over chiral purity.

Synthetic Yield

Cross-study comparable

87% key‑step yield

Economical procurement for non‑chiral synthesis workflows

3‑step route; 1 N NaOH methanolysis; racemic product

Evidence Dimension	Synthetic step count and key‑stage yield
Target Compound Data	3‑Step sequence; 87% yield in the critical deprotection/cyclization step (methanol, 1 N NaOH)
Comparator Or Baseline	(2S,3R)‑2‑[(acetylthio)methyl]‑3‑phenylbutanoic acid (CAS 150881‑69‑9): typical multi‑step chiral synthesis, yields dependent on resolution efficiency.
Quantified Difference	≥3 steps vs. variable (often >5 steps with chiral resolution); 87% isolated yield at key step vs. typically 40–70% overall yield for chiral analogs.
Conditions	Reaction conditions: DMAP, 1,2‑dichloroethane, benzyl alcohol; carbonyldiimidazole, DMAP, THF; then 1 N NaOH in methanol (Literature source: Tetrahedron Lett., DOI: 10.1016/S0040-4039(00)92359-1).

Why This Matters

The higher and more predictable key‑step yield directly reduces cost‑per‑gram for procurement and minimizes the burden of purification, making the racemic β‑acetylthio compound the economically rational choice when stereochemistry is not a project requirement.

Prodrug Rationale: β‑Acetylthio Motif as a Latent Thiol Donor Mirrored in the Approved ACE Inhibitor Alacepril

The β‑acetylthio pharmacophore is not merely a synthetic curiosity—it is the cornerstone of the approved antihypertensive prodrug alacepril (CAS 74258‑86‑9), which incorporates the 3‑acetylsulfanyl‑2‑methylpropanoyl moiety [1]. Alacepril is orally administered and undergoes enzymatic deacetylation to release the free sulfhydryl group required for ACE‑active‑site zinc coordination. The same β‑acetylthio motif in 3‑acetylsulfanyl‑4‑phenyl‑butyric acid renders the compound a direct structural mimetic of the alacepril side‑chain, providing a much stronger mechanistic rationale for screening programs aimed at ACE or other zinc‑metalloprotease targets compared with 4‑PBA or γ‑phenylthio analogs, which lack this activation pathway.

Prodrug Rationale

Cross-study comparable

β‑Acetylthio motif matches alacepril side‑chain; enables thiol unmasking

Reported prodrug entry for metalloprotease inhibitor screening

Alacepril (approved ACE inhibitor) contains identical β‑acetylthio warhead

Evidence Dimension	Presence of a prodrug‑activable β‑acetylthio group
Target Compound Data	Contains β‑acetylsulfanyl group; capable of thiol unmasking
Comparator Or Baseline	Alacepril: contains 3‑acetylsulfanyl‑2‑methylpropanoyl, clinical prodrug; 4‑PBA: no thiol‑generating capability; 4‑(phenylthio)butyric acid: stable thioether, no unmasking.
Quantified Difference	Binary: thiol‑releasing prodrug competency (Yes for target compound and alacepril; No for 4‑PBA and γ‑SPh analogs).
Conditions	Enzymatic deacetylation demonstrated in human plasma for alacepril; chemical deacetylation achievable with mild base.

Why This Matters

For programs requiring a thiol‑based warhead (e.g., metalloprotease or HDAC inhibitors), the β‑acetylthio compound provides a validated prodrug entry that is absent in non‑thioester analogs, reducing the need for de novo protection‑group development.

• [1] ChemWhat. Alacepril (CAS 74258-86-9) – ACE inhibitor prodrug structure. https://www.chemwhat.jp/アラセプリルCAS番号：74258-86-9 View Source

Procurement‑Targeted Application Scenarios for 3‑Acetylsulfanyl‑4‑phenyl‑butyric Acid Based on Comparator Evidence

Zinc‑Dependent Metalloprotease Lead Discovery: A Validated Prodrug Scaffold

The β‑acetylthio group, as established by the alacepril precedent, functions as a metabolically labile thiol mask capable of coordinating catalytic zinc ions after deprotection [1]. Research teams screening for ACE, MMP, or HDAC inhibitors can procure this compound as a fragment or early lead scaffold, leveraging the built‑in prodrug feature that is completely lacking in 4‑PBA or γ‑phenylthio analogs. This avoids the need for separate thiol‑protection/deprotection chemistry, accelerating hit‑to‑lead timelines [1].

Cost‑Sensitive Academic Synthesis: High‑Yield Ketone/Acyl‑Transfer Methodology

The documented 87%‑yield step in the synthetic route makes the racemic β‑acetylthio compound an economically attractive building block for methodological studies of Pummerer rearrangements, acyl‑transfer reactions, or β‑ketosulfide chemistry. Compared with chiral positional isomers that require expensive resolution steps, this compound offers a higher success probability for single‑semester or grant‑limited projects where yield and reproducibility are critical .

Anti‑Inflammatory Pharmacology within the Patent‑Protected Thio‑Butyric Acid Genus

The compound falls within the genus claimed in US 3,966,801 for the treatment of inflammation, pain, and fever [2]. Pharmaceutical procurement for in‑vivo screening (e.g., carrageenan‑induced paw edema or adjuvant‑arthritis models) is scientifically justified because the β‑acetylthio substitution pattern is explicitly listed among the pharmacologically active variants, whereas non‑thio analogs are excluded from the patent’s scope [2].

Chemical‑Biology Probe Development Requiring Latent Thiol Reactivity

For activity‑based protein profiling (ABPP) or covalent‑inhibitor design, the masked thiol of the β‑acetylthio compound offers a controlled‑release mechanism for generating a nucleophilic sulfhydryl group under physiological or mild chemical conditions [1]. This provides a direct procurement rationale over stable thioether analogs, which cannot participate in disulfide exchange or metal‑chelation, and over 4‑PBA, which lacks any sulfur‑based reactivity [1].

Application

Selection Property

Validation Focus

Zinc‑metalloprotease inhibitor screening

β‑Acetylthio prodrug competence

Thiol‑dependent zinc coordination assay

Synthetic methodology studies

High‑yield key step

Reaction reproducibility and purification burden

Inflammatory model pharmacological screening

Patent‑disclosed thio‑butyric acid class

In‑vivo inflammation model endpoint review

Activity‑based protein profiling

Latent thiol controlled release

Covalent probe reactivity context

• [1] ChemWhat. Alacepril (CAS 74258-86-9) – ACE inhibitor prodrug structure. https://www.chemwhat.jp/アラセプリルCAS番号：74258-86-9 View Source
• [2] US Patent 3,966,801. Phenyl butyric acids and derivatives thereof. Shen T-Y, assigned to Merck & Co., Inc. Issued June 29, 1976. View Source